Cas no 1780150-81-3 (4H-1,3-Benzodioxin-2-one, 6-bromo-)

• Product Name: 4H-1,3-Benzodioxin-2-one, 6-bromo-
• CAS No: 1780150-81-3
• MF: C₈H₅BrO₃
• MW: 229.027501821518
• CID: 5275954
• Update Time: 2025-10-29

4H-1,3-Benzodioxin-2-one, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin-2-one, 6-bromo-

• Inchi： 1S/C8H5BrO3/c9-6-1-2-7-5(3-6)4-11-8(10)12-7/h1-3H,4H2
• InChI Key： MLJRPWYJBYEIHN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C=C2COC1=O

Additional information on 4H-1,3-Benzodioxin-2-one, 6-bromo-

Comprehensive Overview of 4H-1,3-Benzodioxin-2-one, 6-bromo- (CAS No. 1780150-81-3): Properties, Applications, and Innovations

4H-1,3-Benzodioxin-2-one, 6-bromo- (CAS No. 1780150-81-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and reactivity. This brominated benzodioxin derivative is characterized by a 1,3-benzodioxin core, which is further functionalized with a bromo substituent at the 6-position. The presence of the bromo group enhances its utility as a versatile intermediate in synthetic chemistry, particularly in cross-coupling reactions and as a building block for more complex molecules.

The compound's molecular formula, C₈H₅BrO₃, reflects its aromatic nature and the incorporation of both oxygen and bromine atoms, which contribute to its distinct chemical behavior. Researchers have explored its potential in drug discovery, where it serves as a precursor for the synthesis of biologically active molecules. Its benzodioxin scaffold is particularly relevant in the design of central nervous system (CNS) therapeutics, owing to its ability to modulate neurotransmitter activity.

In recent years, the demand for 4H-1,3-Benzodioxin-2-one, 6-bromo- has surged due to its role in green chemistry initiatives. Scientists are increasingly focusing on sustainable synthesis methods, and this compound's compatibility with catalytic processes aligns with these goals. For instance, its use in palladium-catalyzed reactions has been highlighted in studies aiming to reduce waste and improve atom economy. This aligns with the broader trend of eco-friendly chemical production, a topic frequently searched by professionals in the field.

Another area of interest is the compound's application in material science. The benzodioxin moiety is known to impart stability to polymers and coatings, making 6-bromo-4H-1,3-benzodioxin-2-one a candidate for developing high-performance materials. Its incorporation into photoresists and electronic materials has been explored, particularly in the context of semiconductor manufacturing, where precision and durability are critical.

From a safety and handling perspective, 4H-1,3-Benzodioxin-2-one, 6-bromo- requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous substance under most regulatory frameworks, its brominated nature warrants careful handling to avoid unnecessary exposure. This aspect is often queried in safety data sheet (SDS) searches, reflecting the growing emphasis on workplace safety in chemical industries.

The compound's analytical characterization is another focal point for researchers. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to verify its purity and structure. These methods are essential for ensuring the reliability of 4H-1,3-Benzodioxin-2-one, 6-bromo- in high-stakes applications, such as pharmaceutical synthesis.

In summary, 4H-1,3-Benzodioxin-2-one, 6-bromo- (CAS No. 1780150-81-3) is a multifaceted compound with broad applicability in medicinal chemistry, material science, and sustainable synthesis. Its brominated benzodioxin structure offers unique opportunities for innovation, making it a subject of ongoing research and development. As industries continue to prioritize green chemistry and advanced materials, this compound is poised to play a pivotal role in shaping future technologies.